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Compound of Interest

Compound Name: 4-Nitrodiazoaminobenzene

Cat. No.: B081726 Get Quote

This technical guide provides a comprehensive overview of 4-Nitrodiazoaminobenzene,

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's core physicochemical properties, synthesis protocols, potential applications, and

essential safety information.

Core Compound Data
The fundamental quantitative data for 4-Nitrodiazoaminobenzene are summarized below,

providing a quick reference for its key properties.
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Property Value Reference

Molecular Formula C12H10N4O2 [1]

Molecular Weight 242.237 g/mol [1]

CAS Number 13113-75-2 [1][2]

Melting Point 137 °C [1]

Boiling Point 397.3 °C at 760 mmHg [1]

Density 1.28 g/cm³ [1]

LogP 4.30180 [1]

Synonyms

p-Nitrodiazoaminobenzene, 1-

(4-Nitrophenyl)-3-

phenyltriazene, N-[(4-

nitrophenyl)diazenyl]aniline

[1]

Experimental Protocols: Synthesis
The synthesis of diazoamino compounds and related azo dyes typically involves a two-step

process: diazotization of a primary aromatic amine followed by a coupling reaction. The

following is a generalized protocol based on the synthesis of structurally similar compounds.[3]

Objective: To synthesize a diazoamino compound via diazotization and coupling.

Materials:

Starting Amine: 4-nitroaniline[3]

Coupling Agent: Aniline or other suitable aromatic compound

Reagents: Sodium nitrite (NaNO₂), Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄), Ethanol,

Water

Equipment: Beakers, magnetic stirrer, ice bath, filtration apparatus

Methodology:
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Diazotization of 4-Nitroaniline:

Dissolve a specific molar amount of 4-nitroaniline in a mixture of acid (e.g., sulfuric acid),

ethanol, and distilled water.[3]

Cool the solution to 0-5 °C in an ice bath with continuous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution.

Maintain the temperature below 5 °C to ensure the stability of the resulting diazonium salt.

The formation of the 4-nitrobenzenediazonium salt marks the completion of the

diazotization step.[4]

Azo Coupling:

In a separate vessel, dissolve the coupling agent (e.g., aniline) in an appropriate solvent.

Cool the solution of the coupling agent in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the solution of the coupling

agent with vigorous stirring.

Maintain a low temperature and appropriate pH to facilitate the electrophilic substitution

reaction, forming the triazene linkage.

The reaction progress can be monitored by observing the formation of a colored

precipitate.

Isolation and Purification:

Once the reaction is complete, the solid product is isolated by filtration.

Wash the crude product with cold water to remove any unreacted salts and acids.

The product can be further purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture, to yield the final 4-Nitrodiazoaminobenzene
product.
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A generalized workflow for the synthesis of 4-Nitrodiazoaminobenzene.
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Applications in Research and Development
While specific applications for 4-Nitrodiazoaminobenzene are specialized, its structural class

—azo compounds—is of significant interest in various scientific fields. Its utility is primarily as a

chemical intermediate or a functional molecule.

Chemical Synthesis: The primary application of compounds like 4-Nitroaniline, a precursor, is

in the industrial synthesis of other important chemicals, particularly as a precursor to p-

phenylenediamine, a key component in dye manufacturing.[5] Azo compounds are

foundational in creating a wide range of organic molecules.[3]

Dyes and Indicators: Azo compounds are well-known for their chromophoric properties. They

are widely used in the synthesis of reactive dyes for various fibers, including silk, wool, and

cotton.[6] Their color is often pH-sensitive, making them suitable for use as acid-base

indicators in titrations and as staining agents in biological research.[7]

Biological Probes: The core structure can be modified to develop specialized molecules for

biomedical research. For instance, related nitro-aromatic compounds like 4-Nitro-7-(1-

piperazinyl)-2,1,3-benzoxadiazole (NBD-PZ) have been successfully used as fluorescent

probes to visualize lysosomes in living cells, highlighting the potential for developing new

bio-imaging tools from this chemical family.[8]

End-Use Applications

4-Nitrodiazoaminobenzene
(Chemical Intermediate)

Synthesis of Complex
Organic Molecules

Manufacturing of
Dyes & Pigments

Development of
Functional Materials

Reactive Dyes
for Textiles Acid-Base Indicators Biological Stains Fluorescent Probes

for Bio-imaging
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Logical relationships of 4-Nitrodiazoaminobenzene's potential applications.

Safety and Handling
Proper handling of 4-Nitrodiazoaminobenzene and its precursors is crucial due to their

potential hazards.

General Precautions: Use only under a chemical fume hood to avoid inhalation of dust.[9]

Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or smoke when using this

product. Wash hands and face thoroughly after handling.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[11]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

Respiratory Protection: In case of dust formation, use a NIOSH-approved dust respirator.

[11]

Hazard Identification:

May cause skin and serious eye irritation.[10]

Related compounds may cause an allergic skin reaction.

Precursors like 4-Nitroaniline are toxic if inhaled, ingested, or absorbed through the skin.

[5]

Some related nitro-aromatic compounds are suspected of causing cancer or genetic

defects.[11]

Storage: Store in a cool, dark, and dry place.[10] Keep the container tightly closed and store

away from incompatible materials such as strong oxidizing agents and strong bases.[10][11]

First Aid Measures:
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If on Skin: Wash off immediately with plenty of water. If irritation occurs, seek medical

attention.[10]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention if irritation persists.[10]

If Inhaled: Remove victim to fresh air and keep at rest. Seek medical attention if symptoms

occur.[9]

If Swallowed: Rinse mouth and immediately call a poison center or doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081726#4-nitrodiazoaminobenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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